Cas no 127154-22-7 (Benzaldehyde, 5-bromo-2-(2-hydroxyethoxy)-)

• Product Name: Benzaldehyde, 5-bromo-2-(2-hydroxyethoxy)-
• CAS No: 127154-22-7
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 1221159
• PubChem ID: 14688771
• Update Time: 2025-04-20

Benzaldehyde, 5-bromo-2-(2-hydroxyethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 5-bromo-2-(2-hydroxyethoxy)-
• 5-BROMO-2-(2-HYDROXYETHOXY)BENZALDEHYDE
• SCHEMBL4478065
• PTOSJUVHPNTUSL-UHFFFAOYSA-N
• DB-398035
• 127154-22-7
• AKOS000295432

• Inchi： 1S/C9H9BrO3/c10-8-1-2-9(13-4-3-11)7(5-8)6-12/h1-2,5-6,11H,3-4H2
• InChI Key： PTOSJUVHPNTUSL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCCO

Computed Properties

• Exact Mass: 243.97347
• Monoisotopic Mass: 243.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53